Cas no 1184395-84-3 (4-fluoro-2-(4-methoxyphenyl)benzoic acid)

• Product Name: 4-fluoro-2-(4-methoxyphenyl)benzoic acid
• CAS No: 1184395-84-3
• MF: C₁₄H₁₁FO₃
• MW: 246.233747720718
• MDL: MFCD12859227
• CID: 2615780
• PubChem ID: 53211121
• Update Time: 2025-05-23

4-fluoro-2-(4-methoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-(4-methoxyphenyl)benzoic acid
• 1184395-84-3
• 4-Fluoro-2-(4-methoxyphenyl)benzoic acid, 95%
• AKOS005821168
• 5-Fluoro-4'-methoxy[1,1'-biphenyl]-2-carboxylic acid
• MFCD12859227
• DTXSID20681153

• MDL： MFCD12859227
• Inchi： 1S/C14H11FO3/c1-18-11-5-2-9(3-6-11)13-8-10(15)4-7-12(13)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key： WWTVKYNSVAXFQF-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)O)=C(C=1)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 246.06922237Da
• Monoisotopic Mass: 246.06922237Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-fluoro-2-(4-methoxyphenyl)benzoic acid

Professional Introduction to 4-fluoro-2-(4-methoxyphenyl)benzoic acid (CAS No. 1184395-84-3)

4-fluoro-2-(4-methoxyphenyl)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 1184395-84-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its structural incorporation of a fluorine atom at the 4-position and a methoxy group at the 4-methylphenyl moiety. Such structural motifs are often engineered to enhance biological activity, metabolic stability, and pharmacokinetic properties, making this compound a valuable scaffold for drug discovery and development.

The significance of 4-fluoro-2-(4-methoxyphenyl)benzoic acid lies in its potential applications across multiple therapeutic domains. The presence of a fluorine atom is particularly noteworthy, as fluorine substitution in aromatic compounds can modulate electronic properties, lipophilicity, and binding affinity to biological targets. This feature has been extensively explored in the design of active pharmaceutical ingredients (APIs), where fluorinated benzoic acids serve as intermediates or key structural components in molecules targeting neurological disorders, inflammatory conditions, and metabolic diseases.

Recent advancements in medicinal chemistry have highlighted the utility of 4-fluoro-2-(4-methoxyphenyl)benzoic acid in the synthesis of novel therapeutic agents. For instance, studies have demonstrated its role as a precursor in the development of compounds with potential antitumor and anti-inflammatory properties. The methoxy group at the para position of the phenyl ring further contributes to the compound's versatility, enabling selective interactions with enzymes and receptors while maintaining favorable pharmacokinetic profiles. These attributes make it an attractive candidate for further optimization into next-generation drugs.

In academic research, 4-fluoro-2-(4-methoxyphenyl)benzoic acid has been employed in structure-activity relationship (SAR) studies to elucidate key pharmacophoric elements responsible for biological activity. Researchers have leveraged its scaffold to design derivatives with enhanced efficacy and reduced toxicity. Notably, modifications around the benzoic acid core have revealed promising leads for conditions such as pain management, neurodegeneration, and autoimmune diseases. The compound's ability to serve as a building block underscores its importance in synthetic organic chemistry and drug design.

The synthesis of 4-fluoro-2-(4-methoxyphenyl)benzoic acid involves multi-step organic reactions that highlight modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions and fluorination protocols are commonly utilized to construct the desired fluorinated aromatic system. These synthetic strategies not only ensure high yield and purity but also align with green chemistry principles by minimizing waste and hazardous reagent usage. The precision required in these processes underscores the compound's complexity and the sophistication of current chemical manufacturing practices.

From a regulatory perspective, 4-fluoro-2-(4-methoxyphenyl)benzoic acid must adhere to stringent quality control measures to ensure compliance with international pharmacopeial standards. Its applications in pharmaceutical formulations necessitate rigorous testing for stability, impurities, and biological safety. Collaborative efforts between synthetic chemists, analytical scientists, and regulatory affairs specialists are essential to navigate the complexities of drug development pipelines that incorporate such specialized intermediates.

The future prospects of 4-fluoro-2-(4-methoxyphenyl)benzoic acid are closely tied to ongoing innovations in computational chemistry and high-throughput screening technologies. Machine learning algorithms are increasingly being used to predict novel derivatives with optimized properties, reducing the time and cost associated with traditional trial-and-error approaches. Such computational tools enable researchers to rapidly identify promising candidates for experimental validation, thereby accelerating the drug discovery process.

In conclusion, 4-fluoro-2-(4-methoxyphenyl)benzoic acid (CAS No. 1184395-84-3) represents a significant advancement in pharmaceutical chemistry due to its structural features and potential therapeutic applications. Its role as a versatile intermediate in drug development underscores its importance in modern medicinal research. As scientific understanding continues to evolve, this compound will likely remain at the forefront of efforts aimed at discovering safer and more effective treatments for human diseases.